Cas no 177982-30-8 (Cyclohexanone, 4-(4-methoxy-3-methylphenyl)-)

• Product Name: Cyclohexanone, 4-(4-methoxy-3-methylphenyl)-
• CAS No: 177982-30-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1366514
• PubChem ID: 116963315
• Update Time: 2025-04-20

Cyclohexanone, 4-(4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(4-methoxy-3-methylphenyl)-
• 4-(4-Methoxy-3-methylphenyl)cyclohexan-1-one
• 177982-30-8
• SCHEMBL18640061
• Cyclohexanone,4-(4-methoxy-3-methylphenyl)-
• DB-137456

• Inchi： 1S/C14H18O2/c1-10-9-12(5-8-14(10)16-2)11-3-6-13(15)7-4-11/h5,8-9,11H,3-4,6-7H2,1-2H3
• InChI Key： CQFKZVYJSXUOJN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(=C(C)C=2)OC)CC1

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3